![molecular formula C12H17N3O B4927066 2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4927066.png)
2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone, also known as DMQX, is a potent and selective antagonist of the ionotropic glutamate receptors. It is widely used in scientific research to study the mechanisms of glutamatergic neurotransmission and its role in various neurological disorders.
Mechanism of Action
2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone acts by blocking the ion channel of the AMPA receptors, thereby inhibiting the flow of ions across the cell membrane. This leads to a decrease in the excitability of the neurons and a reduction in neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the brain. It has been shown to inhibit the induction of long-term potentiation (LTP), a process that is critical for learning and memory. It also reduces the frequency and amplitude of miniature excitatory postsynaptic currents (mEPSCs), indicating a decrease in glutamate release.
Advantages and Limitations for Lab Experiments
2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone is a highly selective and potent antagonist of the AMPA receptors, making it an ideal tool for studying the role of these receptors in various neurological disorders. However, its potency and selectivity can also be a limitation, as it may not accurately reflect the physiological conditions in vivo.
Future Directions
There are several future directions for research involving 2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone. One area of interest is the role of AMPA receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area is the development of more selective AMPA receptor antagonists that can target specific subtypes of these receptors. Additionally, the use of this compound in combination with other drugs may provide new insights into the mechanisms of glutamatergic neurotransmission.
Synthesis Methods
2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone can be synthesized by reacting 2-amino-4-ethyl-5,6,7,8-tetrahydroquinazoline with acetic anhydride and then with dimethyl sulfate. The resulting product is then treated with hydrochloric acid to obtain this compound in pure form.
Scientific Research Applications
2-amino-4-ethyl-7,7-dimethyl-7,8-dihydro-5(6H)-quinazolinone is primarily used in scientific research to study the mechanisms of ionotropic glutamate receptors, particularly the AMPA receptors. It has been shown to be a potent and selective antagonist of these receptors, which play a critical role in synaptic plasticity, learning, and memory.
properties
IUPAC Name |
2-amino-4-ethyl-7,7-dimethyl-6,8-dihydroquinazolin-5-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c1-4-7-10-8(15-11(13)14-7)5-12(2,3)6-9(10)16/h4-6H2,1-3H3,(H2,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDUOQUWAAUWSSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NC2=C1C(=O)CC(C2)(C)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.